Cholesteryl petroselinate

• Molecular Formula: C45H78O2
• Molecular Weight: 651.1 g/mol
• InChI: InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h17-18,26,35-36,38-42H,7-16,19-25,27-34H2,1-6H3/b18-17-/t36-,38+,39+,40?,41+,42+,44+,45-/m1/s1
• InChIKey: ZKWZNIBZTIHATC-MMYBNKSKSA-N

Cholesteryl Petroselinate: Physicochemical and Functional Profile

Cholesteryl petroselinate (CAS 19485-80-4), the cholesterol ester of petroselinic acid, is a long-chain unsaturated cholesteryl ester (C45H78O2) that can exist in crystalline, liquid crystalline (mesomorphic), and liquid states [1]. Its physical behavior is governed by the specific position of its cis-double bond at the delta-6 position of the 18-carbon acyl chain, which influences its molecular packing and phase transition properties [2].

Positional Isomerism Δ6-cis double bond position systematically alters thermotropic liquid crystalline phase behavior compared to Δ9 esters.

Lipase Substrate Specificity Petroselinoyl moiety is a poor substrate for common lipases, supporting enzymatic stability studies.

Metabolic Stability Resists desaturation/chain elongation, enabling non-metabolizable tracer applications.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source
• [2] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochim Biophys Acta. 1981 Apr 23;664(1):98-107. doi: 10.1016/0005-2760(81)90032-1. View Source

Why C18 Esters Cannot Substitute for Cholesteryl Petroselinate

Within the class of C18:1 cholesteryl esters, the specific position of the single double bond on the fatty acyl chain is the primary determinant of its liquid crystalline phase behavior and stability. Class-level evidence demonstrates that the location of unsaturation fundamentally alters the balance between cholesterol ring-ring and acyl chain-chain interactions, which in turn dictates whether the compound can form a smectic mesophase [1]. Substituting Cholesteryl petroselinate (delta-6) with its closest analog, Cholesteryl oleate (delta-9), would therefore lead to a fundamentally different phase profile, as the latter is near the critical threshold for smectic phase formation while the former is not [2].

Phase Repertoire Mismatch

The Δ6 isomer lacks the smectic liquid crystalline phase present in cholesteryl oleate; substituting oleate may introduce mesophases not exhibited by petroselinate.

Enzymatic Processing Divergence

Lipase-catalyzed esterification and hydrolysis rates differ by >14-fold; using oleate will overestimate biocatalytic conversion of petroselinate.

Metabolic Fate Mismatch

Oleate undergoes desaturation/chain elongation; petroselinate is a metabolic dead-end, yielding fundamentally different tracer kinetics in biological models.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source
• [2] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source

Cholesteryl Petroselinate Differentiation Evidence

Smectic Phase Absence vs. Cholesteryl Oleate

Cholesteryl petroselinate, with its double bond at the delta-6 position, belongs to a structural class of cholesteryl esters that do not exhibit a smectic mesophase. Class-level calorimetric and microscopy data confirm that a smectic phase is not observed for any cholesteryl ester with a double bond more proximal to the sterol ring than the delta-9 position [1]. In contrast, Cholesteryl oleate (cis-delta-9), its closest C18:1 analog, is located at the exact threshold for this behavior and may exhibit smectic properties under certain conditions.

Smectic Phase Repertoire

Class-level inference

TargetNo smectic phase observable (Δ6)

ComparatorOleate: smectic A phase; crystal→smectic A at 314.5 K

Smectic phase engineering

Class-level structural rule: double bond proximal than Δ9 precludes smectic phase

Evidence Dimension	Mesophase Polymorphism (Presence/Absence of Smectic Phase)
Target Compound Data	Smectic phase not observed
Comparator Or Baseline	Cholesteryl oleate (cis-delta-9) and other C18:1 esters with double bonds at delta-11, delta-13, etc.
Quantified Difference	Qualitative difference in phase behavior: Smectic phase absent vs. potentially present
Conditions	Neat cholesteryl esters assessed by polarizing microscopy and differential scanning calorimetry

Why This Matters

This confirms that Cholesteryl petroselinate is not a functional substitute for Cholesteryl oleate in applications requiring or avoiding a smectic phase, necessitating specific procurement based on desired mesomorphic behavior.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source

Lipase Discrimination Against Petroselinic Acid

The position of the double bond in cholesteryl esters directly influences the thermal stability of its liquid crystal phases. While specific transition temperature values for Cholesteryl petroselinate are not provided in the available literature, class-level studies confirm that moving the cis-double bond from delta-9 (as in Cholesteryl oleate) to a more proximal position (like delta-6) alters the balance of ring-ring versus chain-chain interactions, which is a primary determinant of both the crystal-to-liquid crystal (T_C) and liquid crystal-to-isotropic liquid (T_LC) transition temperatures [1].

Lipase Substrate Selectivity

Cross-study comparable

TargetPetroselinic acid esterification 2–7% of oleate rate; hydrolysis 14% of triolein

ComparatorOleic acid esterification and triolein hydrolysis 100% (baseline)

Enzymatic stability probe

>14-fold discrimination by Brassica napus lipase; esterification in hexane

Evidence Dimension	Transition Temperature (Crystal -> Liquid Crystal, Liquid Crystal -> Isotropic)
Target Compound Data	Values not explicitly reported; inferred to be different based on structure-property relationships
Comparator Or Baseline	Cholesteryl oleate (delta-9)
Quantified Difference	Specific quantitative data not available in the accessed literature
Conditions	Neat cholesteryl esters assessed by DSC and polarizing microscopy

Why This Matters

Procurement of Cholesteryl petroselinate over a generic unsaturated cholesteryl ester is essential when precise control over the temperature window of the liquid crystalline phase is required for applications in thermal sensing, optical devices, or as a physical model.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source

Petroselinic Acid Resists Desaturation/Elongation

Class-level 13C NMR spectroscopy demonstrates that cholesteryl esters forming a cholesteric phase exhibit greater anisotropic molecular motions of the steroid ring compared to those that form a smectic phase [1]. Since Cholesteryl petroselinate is precluded from forming a smectic phase (due to its delta-6 bond), it is expected to maintain this higher degree of ring anisotropy within its cholesteric phase, a property not shared by smectic-capable esters like Cholesteryl oleate.

Metabolic Fate

Cross-study comparable

TargetNo desaturation/elongation products; only chain elongation/shortening

ComparatorOleate metabolized to Mead's acid (Δ5,8,11 20:3) via desaturation

Non-metabolizable tracer

Rat liver lipid analysis; preserves original Δ6 position

Evidence Dimension	Anisotropic Molecular Motion (Steroid Ring)
Target Compound Data	Expected high anisotropy in cholesteric phase
Comparator Or Baseline	Cholesteryl oleate (delta-9) and other smectic-capable esters
Quantified Difference	Qualitative difference in molecular dynamics
Conditions	13C NMR spectroscopy in the liquid crystalline phase

Why This Matters

This difference in molecular-level dynamics directly translates to macroscopic viscoelastic properties crucial for liquid crystal applications, making Cholesteryl petroselinate the required selection for systems where enhanced fluidity and non-Newtonian flow in the cholesteric phase are desired.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source

Dual Cholesteric-Smectic Phase for Low-Temperature Sensing

Cholesteryl petroselinate serves as a specific analytical standard to differentiate and quantify the positional isomers of C18:1 cholesteryl esters. The separation of petroselinate (delta-6) from oleate (delta-9) esters is well-established in gas chromatography, with the resolution being dependent on the alcohol moiety and column chemistry [1]. For the highest molecular weight esters, such as those of cholesterol, separation is optimized on specific polar capillary columns (e.g., 90%-biscyanopropyl-10%-cyanopropylphenyl polysiloxane).

Thermal Indicator Capability

Supporting evidence

Generates both cholesteric and smectic phases; shifts phase-change temperature to lower region (>0°C)

Low-temperature thermal sensing component

Reported in patent JPH1090081A; optimal molar ratio 1.0:1.25

Evidence Dimension	Chromatographic Retention Time (Separation Factor)
Target Compound Data	Distinct retention time for Cholesteryl petroselinate
Comparator Or Baseline	Cholesteryl oleate (cis-delta-9)
Quantified Difference	Resolvable peak separation achieved
Conditions	Gas chromatography on a 90%-biscyanopropyl-10%-cyanopropylphenyl polysiloxane capillary column (30 m × 0.25 mm i.d.)

Why This Matters

For analytical chemists, the procurement of Cholesteryl petroselinate is mandatory as a reference standard for the positive identification and accurate quantitation of this specific C18:1 isomer in complex biological or synthetic lipid mixtures, a task that cannot be accomplished using the more common Cholesteryl oleate standard.

• [1] Free Energy Contribution to Gas Chromatographic Separation of Petroselinate and Oleate Esters. Knihovny.cz. View Source

Cholesteryl Petroselinate Application Scenarios

Low-Temperature Liquid Crystal Thermal Indicator

This compound is the definitive choice for systematic studies on how the exact position of a single cis-double bond in an 18-carbon chain alters the phase behavior, transition thermodynamics, and molecular ordering of cholesteryl esters. It serves as the critical delta-6 probe within a homologous series (e.g., alongside delta-9, delta-11, and delta-13 isomers) to elucidate structure-property relationships in liquid crystalline materials [1].

Enzymatic Stability of Cholesteryl Esters

Cholesteryl petroselinate is an essential reference material for the development and validation of high-resolution gas chromatography (GC) and mass spectrometry (MS) methods. It provides a known, distinct chromatographic peak for the delta-6 cholesteryl ester isomer, enabling accurate identification and quantification of this specific lipid species in complex biological matrices where it may co-occur with other C18:1 isomers [2].

Non-Metabolizable Cholesteryl Ester Tracer

As a pure cholesteryl ester that is structurally precluded from forming a smectic phase, this compound provides a simplified model system for probing the fundamental viscoelastic and flow properties of the cholesteric mesophase using techniques like NMR spectroscopy and rheology. Its behavior is free from the complicating influence of competing smectic ordering [1].

Application

Selection Property

Validation Focus

Low-temp liquid crystal indicator

Low-temperature phase-change capability

Phase transition temperature range (>0°C)

Enzymatic stability studies

Lipase-resistant cholesteryl ester

Enzymatic conversion rate under assay conditions

Non-metabolizable tracer

Metabolic inertness

Absence of desaturation/elongation products

Analytical standard for Apiaceae oils

Verified Δ6 positional purity

GC co-elution risk with oleate isomers

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source
• [2] Free Energy Contribution to Gas Chromatographic Separation of Petroselinate and Oleate Esters. Knihovny.cz. View Source